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Introduction
Long intergenic non-protein coding RNA 899 (LINC00899) is a long non-coding RNA (lncRNA)

that has emerged as a significant regulator in a variety of cellular processes, demonstrating

context-dependent roles in several human diseases, most notably in cancer. This technical

guide provides a comprehensive overview of the current knowledge on LINC00899, with a

specific focus on its transcript variants, and known functional isoforms, and its intricate

involvement in cellular signaling pathways. This document is intended to serve as a valuable

resource for researchers and professionals in drug development seeking to understand and

target LINC00899-related pathways.

LINC00899 Transcript Variants
The LINC00899 gene, located on chromosome 22q13.31, gives rise to multiple transcript

variants through alternative splicing.[1] While functional distinctions between these isoforms

are still under investigation, various databases, including LNCipedia, NCBI, and GeneCards,

have cataloged several transcript variants.[2][3][4] Below is a summary of the identified

transcripts.
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Transcript ID
Database
Source(s)

Length (bp)
Number of
Exons

Genomic
Coordinates
(GRCh38)

LINC00899:4
LNCipedia,

RefSeq
1610 4

chr22:46039907-

46044868

LINC00899:5 LNCipedia 2933 3
chr22:46040321-

46044858

NR_027036.1 NCBI RefSeq 1610 4
chr22:46039907-

46044868

Note: The table above represents a selection of annotated transcript variants. A comprehensive

list of all 16 transcripts identified in LNCipedia is pending detailed structural and sequential

analysis. Currently, quantitative expression data for specific LINC00899 isoforms across

different tissues and disease states is limited in publicly available datasets. Most expression

analyses have been performed at the gene level.

Signaling Pathways Involving LINC00899
LINC00899 primarily functions as a competing endogenous RNA (ceRNA), also known as a

"miRNA sponge." By binding to and sequestering specific microRNAs (miRNAs), LINC00899

prevents these miRNAs from binding to their target messenger RNAs (mRNAs), leading to the

upregulation of the target gene's expression. This mechanism is central to LINC00899's role in

various signaling pathways.

The LINC00899/miR-425/DICER1 Axis in Breast Cancer
In breast cancer, LINC00899 has been identified as a tumor suppressor. It exerts its function by

sponging miR-425, which in turn leads to the de-repression of its target, DICER1, a key

enzyme in miRNA processing. This signaling cascade ultimately inhibits breast cancer cell

proliferation and invasion.[5]
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LINC00899/miR-425/DICER1 Pathway

The LINC00899/miR-944/ESR1 Axis in Cervical Cancer
In the context of cervical cancer, LINC00899 acts as a tumor suppressor by sponging miR-944.

This interaction leads to the upregulation of estrogen receptor 1 (ESR1), which subsequently

inhibits cervical cancer cell proliferation, migration, and invasion.[6]
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LINC00899/miR-944/ESR1 Pathway

Role in Spinal Ependymoma via the RBL2-Dependent
FoxO Pathway
In spinal ependymoma, LINC00899 has been shown to be upregulated and acts as an

oncogene. It promotes tumorigenesis by repressing the tumor suppressor retinoblastoma-like

protein 2 (RBL2) and modulating the FoxO signaling pathway.
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LINC00899 in the RBL2-FoxO Pathway

Regulation of Osteogenic Differentiation via the miR-
374a/RUNX2 Axis
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Beyond cancer, LINC00899 plays a role in bone development. It promotes osteogenic

differentiation of human bone mesenchymal stem cells by sponging miR-374a, leading to

increased expression of RUNX2, a master regulator of osteogenesis.
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Modulation of Microtubule Dynamics via TPPP/p25
LINC00899 is also involved in cell cycle regulation. Depletion of the chromatin-associated form

of LINC00899 leads to the transcriptional upregulation of the neuronal microtubule-binding

protein TPPP/p25. This alteration in TPPP/p25 levels affects microtubule dynamics and can

induce a delay in mitosis.
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LINC00899 and Microtubule Dynamics

Experimental Protocols
This section provides detailed methodologies for key experiments commonly used to

investigate the function of lncRNAs like LINC00899.

Quantitative Real-Time PCR (qRT-PCR) for LINC00899
Expression
Objective: To quantify the expression levels of LINC00899 in cells or tissues.

Workflow:
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RNA Isolation & cDNA Synthesis qPCR Data Analysis

1. Isolate total RNA
from cells/tissues

2. Assess RNA quality
and quantity

3. Reverse transcribe
RNA to cDNA

4. Prepare qPCR reaction mix
(cDNA, primers, SYBR Green) 5. Run qPCR cycling program 6. Analyze amplification curves

and determine Ct values
7. Calculate relative expression

using ΔΔCt method
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qRT-PCR Workflow

Methodology:

RNA Extraction: Isolate total RNA from cell lines or tissues using a commercial kit (e.g.,

TRIzol reagent or RNeasy Kit) according to the manufacturer's instructions.

RNA Quantification and Quality Control: Determine the concentration and purity of the

extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity by

agarose gel electrophoresis or a bioanalyzer.

Reverse Transcription: Synthesize first-strand complementary DNA (cDNA) from 1-2 µg of

total RNA using a reverse transcription kit with random primers or oligo(dT) primers.

qPCR: Perform real-time PCR using a SYBR Green-based master mix and primers specific

for LINC00899 and a housekeeping gene (e.g., GAPDH, ACTB) for normalization. A typical

reaction setup includes:

10 µL 2x SYBR Green Master Mix

1 µL Forward Primer (10 µM)

1 µL Reverse Primer (10 µM)

2 µL cDNA template

6 µL Nuclease-free water

Data Analysis: Calculate the relative expression of LINC00899 using the 2-ΔΔCt method.
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Cell Proliferation (MTT) Assay
Objective: To assess the effect of LINC00899 on cell viability and proliferation.

Methodology:

Cell Seeding: Seed cells into a 96-well plate at a density of 2-5 x 10³ cells per well and

culture for 24 hours.

Treatment: Transfect cells with LINC00899 overexpression or knockdown constructs.

MTT Addition: At desired time points (e.g., 24, 48, 72 hours), add 20 µL of MTT solution (5

mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Transwell Migration and Invasion Assay
Objective: To evaluate the effect of LINC00899 on cell migration and invasion.

Workflow:

1. Coat Transwell insert
with Matrigel (for invasion)

2. Seed cells in serum-free
medium in the upper chamber

3. Add medium with chemoattractant
(e.g., FBS) to the lower chamber 4. Incubate for 24-48 hours 5. Remove non-migrated/invaded cells

from the upper surface
6. Fix and stain cells on the

lower surface of the membrane 7. Count stained cells under a microscope

Click to download full resolution via product page

Transwell Assay Workflow

Methodology:

Chamber Preparation: For invasion assays, coat the upper chamber of a Transwell insert (8

µm pore size) with Matrigel. For migration assays, no coating is needed.

Cell Seeding: Seed 1-5 x 10⁴ cells in serum-free medium into the upper chamber.
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Chemoattractant: Add medium supplemented with a chemoattractant (e.g., 10% FBS) to the

lower chamber.

Incubation: Incubate the plate at 37°C for 24-48 hours.

Cell Removal: Remove non-migrating or non-invading cells from the upper surface of the

membrane with a cotton swab.

Fixation and Staining: Fix the cells that have migrated/invaded to the lower surface of the

membrane with methanol and stain with crystal violet.

Quantification: Count the number of stained cells in several random fields under a

microscope.

Dual-Luciferase Reporter Assay for miRNA Sponging
Objective: To validate the direct interaction between LINC00899 and a specific miRNA.

Methodology:

Vector Construction: Clone the wild-type or a mutated sequence of the predicted miRNA

binding site from LINC00899 into the 3' UTR of a luciferase reporter vector (e.g., pmirGLO).

Co-transfection: Co-transfect the luciferase reporter vector (wild-type or mutant) and a

miRNA mimic or a negative control mimic into cells (e.g., HEK293T).

Luciferase Activity Measurement: After 48 hours, measure both Firefly and Renilla luciferase

activities using a dual-luciferase reporter assay system.

Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity. A

significant decrease in luciferase activity in the presence of the wild-type binding site and the

miRNA mimic compared to the controls indicates a direct interaction.

Conclusion
LINC00899 is a multifaceted lncRNA with significant implications in both normal physiology and

various disease states, particularly cancer. Its primary mechanism of action as a ceRNA

highlights the complex regulatory networks governed by non-coding RNAs. While the functions
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of the overall LINC00899 gene are increasingly understood, the specific roles of its numerous

transcript variants remain a critical area for future research. The experimental protocols

detailed in this guide provide a robust framework for elucidating the isoform-specific functions

of LINC00899, which will be instrumental in developing targeted therapeutic strategies. Further

investigation into the differential expression and functional consequences of LINC00899

isoforms will undoubtedly provide deeper insights into its biological significance and therapeutic

potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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